Cas no 59720-59-1 (5-Oxazolecarbonitrile, 2,4-dimethyl-)

• Product Name: 5-Oxazolecarbonitrile, 2,4-dimethyl-
• CAS No: 59720-59-1
• MF: C₆H₆N₂O
• MW: 122.12464094162
• CID: 4056816
• PubChem ID: 12272715
• Update Time: 2025-10-29

5-Oxazolecarbonitrile, 2,4-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolecarbonitrile, 2,4-dimethyl-
• 2,4-Dimethyloxazole-5-carbonitrile
• AKOS020202141
• 59720-59-1
• CS-0377355
• SCHEMBL19770788

• Inchi： 1S/C6H6N2O/c1-4-6(3-7)9-5(2)8-4/h1-2H3
• InChI Key： JIBXTEBQMRSNTQ-UHFFFAOYSA-N
• SMILES： O1C(C#N)=C(C)N=C1C

Computed Properties

• Exact Mass: 122.048012819Da
• Monoisotopic Mass: 122.048012819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49.8Ų

Additional information on 5-Oxazolecarbonitrile, 2,4-dimethyl-

5-Oxazolecarbonitrile, 2,4-dimethyl- (CAS No. 59720-59-1): Properties, Applications, and Market Insights

5-Oxazolecarbonitrile, 2,4-dimethyl- (CAS No. 59720-59-1) is a specialized organic compound belonging to the oxazole family. This heterocyclic compound features a nitrile group (-CN) attached to the oxazole ring, along with two methyl substituents at the 2 and 4 positions. Its unique molecular structure makes it a valuable intermediate in pharmaceutical and agrochemical research. The compound is often referred to by its systematic name, 2,4-dimethyl-5-oxazolecarbonitrile, or its abbreviated form, DMOC.

The growing interest in heterocyclic compounds like 5-Oxazolecarbonitrile, 2,4-dimethyl- stems from their versatility in drug discovery and material science. Researchers are particularly drawn to its potential as a building block for bioactive molecules, given its ability to participate in various chemical reactions. The nitrile group, in particular, offers opportunities for further functionalization, making it a key player in the synthesis of complex organic molecules.

In recent years, the demand for 2,4-dimethyl-5-oxazolecarbonitrile has increased due to its applications in developing antimicrobial agents and anticancer drugs. Studies have shown that oxazole derivatives exhibit significant biological activity, which has spurred innovation in medicinal chemistry. Additionally, this compound is being explored for its role in creating advanced electronic materials, such as organic semiconductors and light-emitting diodes (OLEDs).

The synthesis of 5-Oxazolecarbonitrile, 2,4-dimethyl- typically involves the condensation of appropriate precursors under controlled conditions. Researchers emphasize the importance of optimizing reaction parameters to achieve high yields and purity, which are critical for industrial-scale production. The compound's stability under standard conditions makes it a practical choice for laboratory and commercial use.

From a market perspective, the global demand for oxazole-based compounds is on the rise, driven by advancements in pharmaceutical and material sciences. Companies specializing in fine chemicals and custom synthesis are actively stocking CAS No. 59720-59-1 to meet the needs of research institutions and manufacturers. Regulatory compliance and quality control remain top priorities, ensuring that the compound meets industry standards for safety and efficacy.

For researchers and industry professionals seeking reliable sources of 5-Oxazolecarbonitrile, 2,4-dimethyl-, it is essential to verify suppliers' credentials and product specifications. Reputable manufacturers provide detailed technical data sheets, including information on solubility, melting point, and storage recommendations. As the applications of this compound continue to expand, staying updated on the latest research and market trends will be crucial for leveraging its full potential.